Cas no 3854-83-9 (methyl 3,3-dimethylcyclobutane-1-carboxylate)

• Product Name: methyl 3,3-dimethylcyclobutane-1-carboxylate
• CAS No: 3854-83-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD18642558
• CID: 2094045
• PubChem ID: 55296083
• Update Time: 2025-09-28

methyl 3,3-dimethylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,3-dimethylcyclobutanecarboxylate
• methyl 3,3-dimethylcyclobutane-1-carboxylate
• DB-101287
• 3854-83-9
• METHYL3,3-DIMETHYLCYCLOBUTANECARBOXYLATE
• AKOS006371028
• CS-0049137
• SCHEMBL6899604
• Cyclobutanecarboxylic acid, 3,3-diMethyl-, Methyl ester
• SY098228
• PB16824
• MFCD18642558
• AS-33813

• MDL： MFCD18642558
• Inchi： 1S/C8H14O2/c1-8(2)4-6(5-8)7(9)10-3/h6H,4-5H2,1-3H3
• InChI Key： CHNSELMPFKJRDN-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 3,3-dimethylcyclobutane-1-carboxylate

Introduction to Methyl 3,3-Dimethylcyclobutane-1-Carboxylate (CAS No. 3854-83-9)

Methyl 3,3-dimethylcyclobutane-1-carboxylate (commonly referred to as methyl cyclobutanecarboxylate) is a cyclic ester with the CAS registry number 3854-83-9. This compound is a derivative of cyclobutane carboxylic acid, where the carboxylic acid group is esterified with methanol. The molecule consists of a cyclobutane ring substituted with two methyl groups at the 3-position and a methyl ester group at the 1-position. Its molecular formula is C₈H₁₂O₂, and it has a molecular weight of approximately 140.19 g/mol.

The structure of methyl 3,3-dimethylcyclobutane-1-carboxylate is characterized by its small ring system, which imparts unique chemical and physical properties. The cyclobutane ring is known for its strain due to the tetrahedral geometry of the carbon atoms, which can influence reactivity in various chemical reactions. The presence of two methyl groups at the 3-position further stabilizes the molecule and may affect its solubility and volatility.

Recent studies have highlighted the potential of methyl cyclobutanecarboxylate in organic synthesis as a versatile building block. Researchers have explored its use in synthesizing complex molecules, including pharmaceutical intermediates and agrochemicals. For instance, a 2022 study published in *Organic Chemistry Frontiers* demonstrated that methyl 3,3-dimethylcyclobutane-1-carboxylate can serve as an efficient precursor for constructing bicyclic structures through enolate alkylation reactions.

The synthesis of methyl cyclobutanecarboxylate typically involves the esterification of cyclobutane carboxylic acid with methanol under acidic or enzymatic catalysis. Recent advancements in catalytic methods have improved the yield and selectivity of this reaction. For example, a 2021 study in *Green Chemistry* reported the use of solid acid catalysts for the esterification process, which not only enhances efficiency but also aligns with sustainable chemistry principles.

In terms of physical properties, methyl 3,3-dimethylcyclobutane-1-carboxylate is a colorless liquid with a pleasant odor. It has a boiling point of around 75°C at standard pressure and is slightly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various industrial applications, including as a solvent or as an intermediate in chemical manufacturing.

One emerging application of methyl cyclobutanecarboxylate is in polymer chemistry. A 2023 study in *Macromolecules* explored its use as a monomer for synthesizing biodegradable polymers. The researchers found that incorporating methyl 3,3-dimethylcyclobutane-1-carboxylate into polymer backbones significantly improved their mechanical properties while maintaining biodegradability under controlled conditions.

Another area where methyl cyclobutanecarboxylate has shown promise is in pharmaceutical research. Its ability to act as a bioisostere for other carboxylic acid derivatives makes it valuable in drug design. A recent study published in *Journal of Medicinal Chemistry* highlighted its potential as an inhibitor for certain enzyme targets, suggesting further exploration in therapeutic applications.

From an environmental perspective, understanding the fate and transport of methyl 3,3-dimethylcyclobutane-1-carboxylate is crucial for assessing its impact on ecosystems. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. This characteristic aligns with growing concerns over environmental sustainability and eco-friendly chemical practices.

In conclusion, methyl 3,3-dimethylcyclobutane-1-carboxylate (CAS No. 3854-83-9) is a versatile compound with diverse applications across organic synthesis, polymer chemistry, and pharmaceutical research. Its unique structure and favorable physical properties make it an attractive candidate for developing innovative materials and therapies. As research continues to uncover new uses for this compound, its role in modern chemistry is likely to expand further.